3-NITRO-N-{[4-(1H-PYRROL-1-YL)PHENYL]METHYL}BENZAMIDE

• IUPAC Name: 3-nitro-N-[(4-pyrrol-1-ylphenyl)methyl]benzamide
• InChI: InChI=1S/C18H15N3O3/c22-18(15-4-3-5-17(12-15)21(23)24)19-13-14-6-8-16(9-7-14)20-10-1-2-11-20/h1-12H,13H2,(H,19,22)
• InChI Key: CWSSCCGHZCXMHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=C(C=C2)CNC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

3-NITRO-N-{[4-(1H-PYRROL-1-YL)PHENYL]METHYL}BENZAMIDE is a complex organic compound with the molecular formula C17H13N3O3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-NITRO-N-{[4-(1H-PYRROL-1-YL)PHENYL]METHYL}BENZAMIDE typically involves multi-step organic reactions. One common method includes the nitration of N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzamide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-NITRO-N-{[4-(1H-PYRROL-1-YL)PHENYL]METHYL}BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas (H2) in the presence of a catalyst such as palladium on carbon (Pd/C).

Reduction: The compound can be oxidized to form different derivatives, depending on the oxidizing agents used.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, where substituents like halogens or alkyl groups replace hydrogen atoms on the ring.

Common Reagents and Conditions

Oxidation: Hydrogen gas (H2), palladium on carbon (Pd/C)

Reduction: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Substitution: Halogens (Cl2, Br2), alkyl halides (R-X) in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Amino derivatives of the original compound

Reduction: Various oxidized forms depending on the reaction conditions

Substitution: Halogenated or alkylated derivatives

Scientific Research Applications

3-NITRO-N-{[4-(1H-PYRROL-1-YL)PHENYL]METHYL}BENZAMIDE has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in drug development for various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-NITRO-N-{[4-(1H-PYRROL-1-YL)PHENYL]METHYL}BENZAMIDE involves its interaction with specific molecular targets and pathways. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The pyrrole ring may also play a role in binding to specific enzymes or receptors, modulating their activity .

Comparison with Similar Compounds

Similar Compounds

N-{[4-(1H-PYRROL-1-YL)PHENYL]METHYL}BENZAMIDE: Lacks the nitro group, making it less reactive in certain chemical reactions.

3-NITROBENZAMIDE: Lacks the pyrrole ring, which may reduce its biological activity.

NITROPHENYL-PYRROLE DERIVATIVES: Similar structure but with different substitution patterns on the aromatic rings

Uniqueness

3-NITRO-N-{[4-(1H-PYRROL-1-YL)PHENYL]METHYL}BENZAMIDE is unique due to the combination of a nitro group and a pyrrole ring in its structure. This combination imparts distinct chemical reactivity and potential biological activities, making it a valuable compound for various research applications .